![molecular formula C8H5ClFN B581074 2-Chloro-4-fluoro-3-methylbenzonitrile CAS No. 796600-15-2](/img/structure/B581074.png)
2-Chloro-4-fluoro-3-methylbenzonitrile
Overview
Description
2-Chloro-4-fluoro-3-methylbenzonitrile is a reagent used in the synthesis of a novel and potent nonsteroidal androgen receptor modulator (SARM) with partial agonist activity relative to the natural androgen testosterone .
Synthesis Analysis
The synthesis of this compound can be carried out by processes known in the art, such as the processes disclosed in U.S. Patent No. 8,222,411 .Molecular Structure Analysis
The molecular formula of this compound is C8H5ClFN, and its molecular weight is 169.583.Chemical Reactions Analysis
This compound is used in various chemical reactions. For example, it is used in the preparation of 2-chloro-3,4-diaminobenzonitrile .Physical And Chemical Properties Analysis
This compound has a melting point of 54-58°C and a predicted boiling point of 260.8±35.0 °C. Its predicted density is 1.28±0.1 g/cm3 .Scientific Research Applications
Synthesis of Fluorinated Compounds
Research has explored the synthesis of fluorinated compounds, including derivatives of benzonitrile, which are essential in developing new pesticides and pharmaceuticals. For example, the synthesis of 3-fluoro-4-methylbenzonitrile using ortho-toluidine as a raw material has been achieved through various reactions (L. Min, 2006).
Radiochemical Synthesis
Studies have demonstrated the feasibility of microwave-induced nucleophilic fluorination on aromatic rings, using meta-halo-3-methylbenzonitrile derivatives for radiochemical synthesis, which is significant for medical imaging and diagnostics (Guo et al., 2008).
Structural and Electronic Properties
Research on monofluorobenzonitriles, including 2-fluoro-, 3-fluoro-, and 4-fluorobenzonitrile, provides insights into their energetic, structural, and electronic properties, which is crucial for their application in various chemical processes (Ribeiro da Silva et al., 2012).
Non-Linear Optical Properties
The study of 5-fluoro-2-methylbenzonitrile and related compounds has revealed their potential in applications like frequency doubling and Second Harmonic Generation, which are important in the field of optics and photonics (Ajaypraveenkumar et al., 2017).
Halogen-Exchange Fluorination
The synthesis of various difluorobenzonitrile and monofluorobenzonitrile compounds through halogen-exchange fluorination has been explored, which is significant for creating fluorinated aromatic compounds (Suzuki & Kimura, 1991).
Mechanism of Action
Target of Action
2-Chloro-4-fluoro-3-methylbenzonitrile is primarily used as a reagent in the synthesis of a novel and potent nonsteroidal androgen receptor modulator (SARM) with partial agonist activity relative to the natural androgen testosterone . The primary target of this compound is therefore the androgen receptor, a nuclear receptor that plays a crucial role in the development and maintenance of male sexual characteristics.
Mode of Action
SARMs typically work by selectively stimulating or blocking the androgen receptor in different tissues, leading to beneficial effects in muscle and bone while minimizing side effects in other tissues .
Biochemical Pathways
This pathway plays a key role in regulating gene expression and affects a variety of biological processes, including muscle growth and bone density .
Pharmacokinetics
It is slightly soluble in chloroform and methanol , which may influence its absorption and distribution in the body
Result of Action
This can lead to beneficial effects such as increased muscle mass and bone density, with fewer side effects compared to traditional androgenic steroids .
Action Environment
It should be stored in a dry environment at room temperature
Safety and Hazards
Future Directions
2-Chloro-4-fluoro-3-methylbenzonitrile may be used in the preparation of 2-chloro-3,4-diaminobenzonitrile . It is also used in the synthesis of fluorobenzamidrazone thrombin inhibitors .
Relevant Papers There are several papers and patents related to this compound. For example, U.S. Patent No. 8,222,411 discusses the synthesis of this compound . Other papers discuss its use in the synthesis of androgen receptor antagonists in the treatment of prostate cancer .
Biochemical Analysis
Biochemical Properties
It is known that it plays a role in the synthesis of nonsteroidal androgen receptor modulators
Cellular Effects
As a reagent in the synthesis of nonsteroidal androgen receptor modulators, it may indirectly influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Dosage Effects in Animal Models
There is currently no available information on how the effects of 2-Chloro-4-fluoro-3-methylbenzonitrile vary with different dosages in animal models .
Properties
IUPAC Name |
2-chloro-4-fluoro-3-methylbenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClFN/c1-5-7(10)3-2-6(4-11)8(5)9/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOKBJSAKTZEMBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1Cl)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00659310 | |
Record name | 2-Chloro-4-fluoro-3-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
796600-15-2 | |
Record name | 2-Chloro-4-fluoro-3-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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